Cas no 2229183-03-1 (1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229183-03-1
• MF: C₁₂H₁₄ClF₂N
• MW: 245.69606924057
• CID: 5918989
• PubChem ID: 165708075
• Update Time: 2025-06-08

1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine
• [1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropyl]methanamine
• 2229183-03-1
• EN300-1980553

• Inchi： 1S/C12H14ClF2N/c1-11(2)5-12(11,6-16)7-3-4-8(14)9(13)10(7)15/h3-4H,5-6,16H2,1-2H3
• InChI Key： BVYBCLWFEWHLOP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1(CN)CC1(C)C)F

Computed Properties

• Exact Mass: 245.0782835g/mol
• Monoisotopic Mass: 245.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine

1-(3-Chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229183-03-1): A Comprehensive Overview

1-(3-Chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229183-03-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3-chloro-2,4-difluorophenyl substituent and a 2,2-dimethylcyclopropylmethanamine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine involves a series of well-defined chemical reactions. The key steps typically include the formation of the cyclopropane ring through a ring-closing metathesis reaction, followed by the introduction of the chloro and difluoro substituents on the phenyl ring. The final step involves the attachment of the amine group to the cyclopropane ring. This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In recent years, 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine has been extensively studied for its potential as a therapeutic agent. One of the most promising areas of research is its application in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems. For instance, it has been found to interact with serotonin and dopamine receptors, potentially offering benefits in conditions such as depression and Parkinson's disease.

Beyond its neuroprotective properties, 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine may have potential as an anticancer agent.

The pharmacokinetic properties of 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine have also been investigated in detail. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which may facilitate once-daily dosing regimens in clinical settings. Additionally, it demonstrates low toxicity in preclinical models, further supporting its potential for therapeutic use.

In terms of safety and toxicity, extensive preclinical evaluations have been conducted to assess the potential risks associated with 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, ongoing research is necessary to fully understand its long-term safety profile and to identify any potential side effects that may arise during prolonged use.

The clinical development of 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine is currently underway. Phase I clinical trials have been initiated to evaluate its safety and tolerability in healthy volunteers. Preliminary results from these trials are promising and suggest that the compound is well-tolerated at various dose levels. Phase II trials are planned to further investigate its efficacy in specific patient populations with neurological disorders and cancer.

In conclusion, 1-(3-chloro-2,4-difluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229183-03-1) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.